cis-2-epoxy-4-oxo-7E,10E-dodecadienamide

• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 3-[(4E,7E)-nona-4,7-dienoyl]oxirane-2-carboxamide
• InChI: InChI=1S/C12H17NO3/c1-2-3-4-5-6-7-8-9(14)10-11(16-10)12(13)15/h2-3,5-6,10-11H,4,7-8H2,1H3,(H2,13,15)/b3-2+,6-5+
• InChI Key: GVEZIHKRYBHEFX-ZIMISOLQSA-N
• Isomeric SMILES: C/C=C/C/C=C/CCC(=O)C1C(O1)C(=O)N
• Canonical SMILES: CC=CCC=CCCC(=O)C1C(O1)C(=O)N

Description

cis-2-epoxy-4-oxo-7E,10E-dodecadienamide: is a compound known for its significant role in inhibiting fatty acid synthase (FAS).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of cis-2-epoxy-4-oxo-7E,10E-dodecadienamide involves the reaction of specific fatty acids with epoxidizing agents under controlled conditions. The process typically includes the following steps:

Starting Material: The synthesis begins with a suitable unsaturated fatty acid.

Epoxidation: The unsaturated fatty acid undergoes epoxidation using an epoxidizing agent such as m-chloroperbenzoic acid (m-CPBA).

Oxidation: The epoxide is then oxidized to form the oxo group, resulting in the formation of this compound.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: cis-2-epoxy-4-oxo-7E,10E-dodecadienamide undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to form different derivatives.

Reduction: Reduction reactions can modify the oxo group to form alcohol derivatives.

Substitution: The epoxy group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines and thiols can react with the epoxy group under mild conditions.

Major Products: The major products formed from these reactions include various derivatives with modified functional groups, which can be further utilized in different applications .

Scientific Research Applications

cis-2-epoxy-4-oxo-7E,10E-dodecadienamide has a wide range of scientific research applications:

Chemistry: It is used as a reagent in organic synthesis to study reaction mechanisms and develop new synthetic methodologies.

Biology: The compound is used to investigate the role of fatty acid synthesis in cellular processes and metabolic pathways.

Medicine: It has shown potential as an anticancer agent due to its ability to inhibit fatty acid synthase, which is overexpressed in many cancer cells.

Industry: The compound is used in the development of new antibiotics and other pharmaceutical agents.

Mechanism of Action

The primary mechanism by which cis-2-epoxy-4-oxo-7E,10E-dodecadienamide exerts its effects is through the inhibition of fatty acid synthase (FAS). The compound binds covalently to the active site of FAS, blocking its activity and thereby inhibiting the synthesis of fatty acids. This inhibition leads to a decrease in the availability of fatty acids necessary for cell membrane formation and energy storage, ultimately resulting in cell death . The molecular targets involved include the beta-ketoacyl synthase moiety of FAS .

Comparison with Similar Compounds

C75: Another FAS inhibitor with a similar mechanism of action but different chemical structure.

Orlistat: A lipase inhibitor that also inhibits FAS but is primarily used as an anti-obesity drug.

Triclosan: An antibacterial agent that inhibits enoyl-acyl carrier protein reductase, an enzyme involved in fatty acid synthesis.

Uniqueness: cis-2-epoxy-4-oxo-7E,10E-dodecadienamide is unique due to its natural origin and its specific inhibition of FAS. Unlike synthetic inhibitors, it has a well-defined mechanism of action and has been extensively studied for its potential therapeutic applications .